Cas no 453-21-4 (4-Nitro-3-fluorobenzoic acid)

4-Nitro-3-fluorobenzoic acid Properties

Names and Identifiers

• 4-Nitro-3-fluorobenzoic acid
• SCHEMBL6238
• J-512503
• Benzoic acid, 3-fluoro-4-nitro-
• FT-0651754
• AKOS015967181
• 4-Nitro-3-fluoro benzoic acid
• F0670
• 3-Fluoro-4-nitrobenzoic acid, AldrichCPR
• 3-fluoro-4-nitroberizoic acid
• 3-fluoro-4-nitrobenzoicacid
• SY003335
• 3-fluoro 4-nitro benzoic acid
• 3-fluoro-4-nitrobenzene carboxylic acid
• AM20040413
• 11P-237
• 453-21-4
• AC-2917
• 3-FLUORO-4-NITROBENZENECARBOXYLICACID
• NSC25749
• DTXSID60960737
• 3-fluoro-4-nitrobenzenecarboxylic acid
• MFCD01862092
• BP-13090
• NSC-25749
• EN300-64892
• 3-Fluoro-4-nitro-benzoic acid
• WVZBIQSKLXJFNX-UHFFFAOYSA-N
• 3-Fluor-4-nitro-benzoesaure
• A6749
• FT-0650464
• 3-Fluoro-4-nitrobenzoic acid
• AKOS005069496
• 403-21-4
• Z995046708
• CL4111
• 3-fluoro-4-nitro benzoic acid
• CS-D1499
• +Expand

• InChIKey： WVZBIQSKLXJFNX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4FNO4/c8-5-3-4(7(10)11)1-2-6(5)9(12)13/h1-3H,(H,10,11)
• SMILES： OC(C1=CC=C([N+]([O-])=O)C(F)=C1)=O

Computed Properties

• Exact Mass: 185.01242
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 185.012
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• PSA: 80.44
• Boiling Point: 372.8 °C at 760 mmHg
• Flash Point: 179.3 °C
• Density: 1.568